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Compound of Interest

Compound Name: (S)-ATPO

Cat. No.: B057859

Topic: Protocol for Dissolving and Storing Adenosine 5'-triphosphate (ATP)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Adenosine 5'-triphosphate (ATP) is a critical molecule for intracellular energy transfer and is
widely used in various biological assays. Proper handling, including dissolution and storage, is
paramount to maintain its stability and ensure experimental reproducibility. These application

notes provide a detailed protocol for the preparation and storage of ATP solutions for research
purposes.

Data Presentation: Solubility and Stability of ATP

The following table summarizes the key quantitative data regarding the solubility and stability of
ATP.
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Parameter Solvent/Condition Value/Specification
Solubility Water Up to 110 mg/mL at 25°C
Phosphate-Buffered Saline

~10 mg/mL
(PBS), pH 7.2
Ethanol <1 mg/mL at 25°C
DMSO <1 mg/mL at 25°C

Stability (Solid)

-20°C with desiccation

Stable for at least 2 years. A
slow dismutation occurs, with
less than 0.5% decomposition

per year

Stability (Aqueous Solution)

Frozen at -20°C or -80°C (pH
~7.0)

Stable for months to at least a

year

Refrigerated at 0-4°C (pH
~7.0)

Stable for approximately one

week

Alkaline solution (at 0°C)

Rapid decomposition

Trichloroacetic acid (TCA)
solution (at 0°C)

Stable for only several hours

Experimental Protocols

Materials

Nuclease-free water

0.22 pm syringe filter

Phosphate-Buffered Saline (PBS), pH 7.2
1 M NaOH or 1 M HCI for pH adjustment

Sterile, nuclease-free microcentrifuge tubes or vials

Adenosine 5'-triphosphate, disodium salt hydrate (e.g., Sigma-Aldrich A3377)
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Calibrated pH meter

e \ortex mixer

Pipettes and sterile, nuclease-free tips

Protocol for Preparation of ATP Stock Solution (e.g., 100
mM)

Preparation: Before opening, allow the vial of solid ATP to equilibrate to room temperature for
at least 60 minutes to prevent condensation.

Weighing: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of
ATP powder.

Dissolution:

o Dissolve the ATP powder in nuclease-free water to the desired concentration (e.g., for a
100 mM stock solution). ATP is soluble in water up to 50 mg/ml, yielding a clear, colorless
solution.

o Note that an aqueous solution of ATP will be mildly acidic (pH ~3.5).
pH Adjustment:

o ltis crucial to adjust the pH of the ATP solution to between 7.3 and 7.5 for stability and
biological compatibility.

o Use a calibrated pH meter and slowly add 1 M NaOH to adjust the pH. Keep the solution
on ice during this process to minimize degradation.

Sterilization (Optional but Recommended):

o If the ATP solution will be used in cell culture or other sterile applications, filter-sterilize it
through a 0.22 um syringe filter into a sterile container.

Aliquoting and Storage:
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o Aliquot the ATP stock solution into smaller, single-use volumes in sterile, nuclease-free

microcentrifuge tubes. This minimizes contamination and avoids repeated freeze-thaw

cycles.

o For long-term storage, store the aliquots at -20°C or -80°C. Frozen neutral pH ATP

solutions are stable for at least a year.

o For short-term storage, aliquots can be kept at 4°C for up to one week.

Mandatory Visualization

 To cite this document: BenchChem. [Application Notes and Protocols for Adenosine 5'-
triphosphate (ATP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057859#protocol-for-dissolving-and-storing-s-atpo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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